Ceftriaxone Impurity E

• CAS No.: 58909-56-1
• Product Name: Ceftriaxone Impurity E
• Molecular Formula: C12H13N5O5S2
• Molecular Weight: 371.4 g/mol
• IUPAC Name: (6R,7R)-7-amino-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C12H13N5O5S2/c1-16-12(14-7(18)8(19)15-16)24-3-4-2-23-10-5(13)9(20)17(10)6(4)11(21)22/h5,10H,2-3,13H2,1H3,(H,15,19)(H,21,22)/t5-,10-/m1/s1
• Standard InChIKey: YTUNICCSPPTMJY-GPXNAGAYSA-N
• Isomeric SMILES: CN1C(=NC(=O)C(=O)N1)SCC2=C(N3[C@@H]([C@@H](C3=O)N)SC2)C(=O)O
• SMILES: CN1C(=NC(=O)C(=O)N1)SCC2=C(N3C(C(C3=O)N)SC2)C(=O)O
• Canonical SMILES: CN1C(=NC(=O)C(=O)N1)SCC2=C(N3C(C(C3=O)N)SC2)C(=O)O
• Appearance: Off-White Solid
• Melting Point: >197°C
• Description: An intermediate in the synthesis of cephalosporin antibiotics, Ceftriaxone and Cefixime
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (6R,7R)-7-Amino-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; (6R-trans)-7-Amino-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-5-t
• PubChem Compound: 6351062
• Last Modified: Nov 11 2021